Cas no 548486-67-5 (3-(3-ISOPROPYL-PHENOXY)-PHENYLAMINE)

3-(3-ISOPROPYL-PHENOXY)-PHENYLAMINE structure
548486-67-5 structure
Product Name:3-(3-ISOPROPYL-PHENOXY)-PHENYLAMINE
CAS No:548486-67-5
MF:C15H17NO
MW:227.301584005356
CID:942972
PubChem ID:11107085
Update Time:2025-04-19

3-(3-ISOPROPYL-PHENOXY)-PHENYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 3-(3-ISOPROPYL-PHENOXY)-PHENYLAMINE
    • 3-(3-propan-2-ylphenoxy)aniline
    • DTXSID20455457
    • 548486-67-5
    • AKOS017559987
    • 3-(3-Isopropylphenoxy)aniline
    • MDL: MFCD06656962
    • Inchi: 1S/C15H17NO/c1-11(2)12-5-3-7-14(9-12)17-15-8-4-6-13(16)10-15/h3-11H,16H2,1-2H3
    • InChI Key: YEPXVNWZIXFZLZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)N)C1=CC=CC(=C1)C(C)C

Computed Properties

  • Exact Mass: 227.131014166g/mol
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 35.2Ų
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